Mo-modified electronic effect on sub-2 nm Ru catalyst for enhancing hydrogen oxidation catalysis†
Journal of Materials Chemistry A Pub Date: 2023-04-03 DOI: 10.1039/D3TA00287J
Abstract
The development of efficient and durable hydrogen oxidation reaction (HOR) electrocatalysts is desired but challenged before the commercialization of the H2–O2 fuel cell system. In this study, ultrafine RuMo bimetallic particles (∼1.7 nm) anchored on N, P-co-doped hollow carbon polyhedrons (sub-2 nm RuMo/HC) were designed via two-step pyrolysis. For HOR in 0.1 M KOH, the sub-2 nm RuMo/HC exhibited a high-level mass activity of 3830 mA mgRu−1, nearly 25-fold and 13-fold those for commercial Ru/C and sub-2 nm Ru/HC, respectively. Such outstanding behaviour could be ascribed to the well-tuned d band structure of Ru with suitable adsorption for the H* intermediate. More importantly, the formation of soluble RuOx species on the catalyst's surface could be effectually suppressed by embedding Mo, and thus the electrochemical durability of sub-2 nm RuMo/HC was increased ∼70% during the HOR process. This work offers helpful tactics for enhancing the activity and stability in an alkaline electrooxidation system.
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Journal Name：Journal of Materials Chemistry A
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